Cas no 2383988-42-7 (Methyl 4-ethoxy-3-fluoro-2-methylbenzoate)

• Product Name: Methyl 4-ethoxy-3-fluoro-2-methylbenzoate
• CAS No: 2383988-42-7
• MF: C₁₁H₁₃FO₃
• MW: 212.22
• CID: 5076779
• Update Time: 2025-05-26

Methyl 4-ethoxy-3-fluoro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-ethoxy-3-fluoro-2-methylbenzoate

• Inchi： 1S/C11H13FO3/c1-4-15-9-6-5-8(11(13)14-3)7(2)10(9)12/h5-6H,4H2,1-3H3
• InChI Key： RXXHJDUUSDDBRG-UHFFFAOYSA-N
• SMILES： C1(C(=C(F)C(OCC)=CC=1)C)C(=O)OC

Additional information on Methyl 4-ethoxy-3-fluoro-2-methylbenzoate

Comprehensive Overview of Methyl 4-ethoxy-3-fluoro-2-methylbenzoate (CAS No. 2383988-42-7)

Methyl 4-ethoxy-3-fluoro-2-methylbenzoate (CAS No. 2383988-42-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This ester derivative, characterized by its unique ethoxy, fluoro, and methyl substituents, offers a versatile scaffold for synthetic applications. Its molecular structure, combining aromaticity with functional group diversity, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industries are increasingly exploring its potential due to its stability and reactivity under controlled conditions.

The compound’s CAS number 2383988-42-7 serves as a critical identifier in chemical databases, ensuring precise tracking in research and commercial applications. In recent years, the demand for fluorinated benzoate derivatives has surged, driven by their role in developing bioactive compounds and advanced materials. For instance, the incorporation of a fluoro group often enhances metabolic stability and bioavailability, making Methyl 4-ethoxy-3-fluoro-2-methylbenzoate a candidate for drug discovery projects. Additionally, its ethoxy moiety contributes to solubility and lipophilicity, properties highly sought after in agrochemical formulations.

From an industrial perspective, the synthesis of Methyl 4-ethoxy-3-fluoro-2-methylbenzoate involves multi-step organic reactions, including esterification and selective fluorination. These processes require stringent control to achieve high yields and purity, a topic frequently discussed in organic chemistry forums and patent literature. Environmental and regulatory considerations also play a role, as industries prioritize green chemistry principles to minimize waste and energy consumption. This aligns with the growing trend of sustainable synthesis, a hot topic in academic and industrial research.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing Methyl 4-ethoxy-3-fluoro-2-methylbenzoate. These methods ensure compliance with quality standards and facilitate its integration into downstream applications. For example, in pharmaceutical intermediates, even minor impurities can impact efficacy, underscoring the need for rigorous analysis. The compound’s spectral data and chromatographic profiles are often shared in open-access journals, supporting collaborative innovation.

Beyond its technical attributes, Methyl 4-ethoxy-3-fluoro-2-methylbenzoate exemplifies the intersection of chemical innovation and market needs. As the scientific community explores structure-activity relationships (SAR), this compound’s derivatives may unlock new functionalities in crop protection or medicinal chemistry. Its relevance to high-value chemicals also makes it a subject of interest in intellectual property discussions, with several patents highlighting its synthetic routes.

In summary, Methyl 4-ethoxy-3-fluoro-2-methylbenzoate (CAS No. 2383988-42-7) represents a convergence of synthetic utility and application potential. Its role in advancing molecular design and industrial processes positions it as a compound worthy of continued exploration. For researchers and manufacturers alike, understanding its properties and applications is key to leveraging its full potential in a competitive landscape.